Cas no 2229394-31-2 (2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropan-1-amine
• CAS No: 2229394-31-2
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 6212925
• PubChem ID: 165713350
• Update Time: 2025-06-12

2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropan-1-amine
• 2229394-31-2
• EN300-1945306

• Inchi： 1S/C10H10F3NO/c1-15-8-4-6(11)2-3-7(8)9(14)5-10(9,12)13/h2-4H,5,14H2,1H3
• InChI Key： CYXBONFEPIOEOH-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=CC=1OC)F)N)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropan-1-amine

Introduction to 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropan-1-amine (CAS No. 2229394-31-2)

2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropan-1-amine, also known by its CAS number 2229394-31-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropane ring substituted with difluoro and fluoro-methoxyphenyl groups. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing research.

The development and study of 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropan-1-amine have been driven by the need for new and effective treatments in various medical conditions. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, facilitating its evaluation in preclinical and clinical settings. The compound's unique structure offers several advantages, such as improved metabolic stability, enhanced binding affinity to target receptors, and reduced side effects compared to existing drugs.

In the context of medicinal chemistry, the cyclopropane ring in 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropan-1-amine plays a crucial role in modulating its pharmacological properties. The rigidity and conformational constraint imposed by the cyclopropane ring can enhance the compound's selectivity for specific biological targets. Additionally, the presence of fluorine atoms, particularly in the difluoro substitution, can significantly influence the compound's lipophilicity and electronic properties, which are critical for optimizing drug delivery and efficacy.

The fluoro-methoxyphenyl group in 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropan-1-amine further contributes to its unique profile. Fluorine atoms are known to improve the metabolic stability of organic compounds by reducing their susceptibility to enzymatic degradation. This property is particularly valuable in drug design, as it can lead to longer-lasting therapeutic effects and reduced dosing frequencies. The methoxy group, on the other hand, can enhance the compound's solubility and facilitate its interaction with biological membranes.

Recent studies have explored the potential therapeutic applications of 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropan-1-amine. One notable area of research is its use as an antidepressant. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models, suggesting its potential as a novel treatment for mood disorders. The mechanism of action is believed to involve modulation of serotonin and norepinephrine neurotransmission pathways.

Beyond its antidepressant properties, 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropan-1-amine has also been investigated for its anti-inflammatory and analgesic effects. In vitro studies have demonstrated that this compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that it may have therapeutic potential in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropan-1-amine has been evaluated through extensive preclinical toxicology studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver or kidneys. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclopropan-1-amine (CAS No. 2229394-31-2) represents a promising candidate for the development of new therapeutic agents. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and potential applications, this compound holds significant promise for advancing medical treatments in various fields.